molecular formula C12H22N2O2 B1477106 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one CAS No. 2091589-38-5

3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

Cat. No. B1477106
CAS RN: 2091589-38-5
M. Wt: 226.32 g/mol
InChI Key: VRXBZERCJCNUPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one, also known as 3-Amino-1-oxaspiro[5.5]undecan-8-one or 3-Amino-1-oxaspiro[5.5]undecan-8-one, is an organic compound belonging to the class of spiro compounds. It is a cyclic amine with a spiro-ring structure and has a pKa of 8.3. This compound has been studied for its potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

Synthesis of Peptides and Heterocyclic Compounds

The compound is utilized as a reagent in synthetic chemistry for the preparation of peptides and heterocyclic compounds. Rao et al. (2016) developed a new reagent, 3-azaspiro[5,5]undecan-2,4-dioxo-3-yl diphenyl phosphate (ASUD-diphenyl phosphate), for the synthesis of N-protected amino acid-ASUD esters, which are active esters useful in peptide synthesis. This method provides an alternative to using DCC, a potent skin allergen, and preserves the enantiomeric purity of amino acids (Rao et al., 2016).

Pharmacological Screening

El-Telbany et al. (1977) described the synthesis and pharmacological screening of certain azaspiro compounds, including derivatives of 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one, for potential biological activities (El-Telbany et al., 1977).

Chemical Synthesis Strategies

Sinibaldi and Canet (2008) discussed the synthetic approaches to spiroaminals, highlighting the significance of compounds like 3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one in the development of novel chemical synthesis strategies due to their complex structure and potential biological activities (Sinibaldi & Canet, 2008).

Enantioselective Oxidation

Kashiwagi et al. (1999) explored the enantioselective electrocatalytic oxidation of racemic amines using a chiral 1-azaspiro[5.5]undecane N-oxyl radical, demonstrating the compound's utility in achieving enantiopurity in chemical reactions (Kashiwagi et al., 1999).

Analgesic Activity

Cohen et al. (1978) reported on the analgesic activity of novel spiro heterocycles, including 2-Amino-7-oxa-3-thia-1-azaspiro[5,5]undec-1-enes, showcasing the potential therapeutic applications of such compounds (Cohen et al., 1978).

properties

IUPAC Name

3-amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H22N2O2/c13-7-4-11(15)14-8-3-6-12(10-14)5-1-2-9-16-12/h1-10,13H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VRXBZERCJCNUPY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCOC2(C1)CCCN(C2)C(=O)CCN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H22N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

226.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
Reactant of Route 2
3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
Reactant of Route 3
3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
Reactant of Route 4
3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
Reactant of Route 5
3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
Reactant of Route 6
3-Amino-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.